(Z)-N-(5,6-dimethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzo[d]thiazole-6-carboxamide

• IUPAC Name: N-(5,6-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C18H15N3O3S2/c1-21-12-7-13(23-2)14(24-3)8-16(12)26-18(21)20-17(22)10-4-5-11-15(6-10)25-9-19-11/h4-9H,1-3H3
• InChI Key: OCOLRYJCVWCSPB-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC(=C(C=C2SC1=NC(=O)C3=CC4=C(C=C3)N=CS4)OC)OC
• Molecular Formula: C18H15N3O3S2
• Molecular Weight: 385.5 g/mol

Description

Benzo[d]thiazole derivatives are important in the field of medicinal chemistry due to their diverse biological activities. They are known to possess antimycobacterial properties. The compound you mentioned seems to be a derivative of benzo[d]thiazole, and it might have similar properties.

Synthesis Analysis

The synthesis of benzo[d]thiazole derivatives often involves the reaction of 2-aminothiophenol with various carboxylic acids. The exact synthesis process for your specific compound might vary depending on the substituents present in the molecule.

Molecular Structure Analysis

The molecular structure of benzo[d]thiazole derivatives is characterized by a fused ring system containing a benzene ring and a thiazole ring. The presence of various substituents can significantly influence the properties of these compounds.

Scientific Research Applications

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Mechanism of Action

The mechanism of action of benzo[d]thiazole derivatives can vary widely depending on their biological activity. For instance, some benzo[d]thiazole derivatives are known to inhibit the growth of Mycobacterium tuberculosis.